Methyl 3-methylimidazo[1,5-a]pyrazine-1-carboxylate

• IUPAC Name: methyl 3-methylimidazo[1,5-a]pyrazine-1-carboxylate
• InChI: InChI=1S/C9H9N3O2/c1-6-11-8(9(13)14-2)7-5-10-3-4-12(6)7/h3-5H,1-2H3
• InChI Key: PVEPGSLPNGZXIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2N1C=CN=C2)C(=O)OC
• Molecular Formula: C9H9N3O2
• DSSTOX Substance ID: DTXSID801167502
• Molecular Weight: 191.19 g/mol
• CAS No.: 1341040-37-6

Description

Methyl 3-methylimidazo[1,5-a]pyrazine-1-carboxylate (MMIPC) is a chemical compound that belongs to the class of heterocyclic compounds. It is a potent mutagenic compound that has been extensively studied due to its potential carcinogenic effects. MMIPC has been found to be present in various food items, including grilled and fried meat, coffee, and tobacco smoke.

Scientific Research Applications

1. Synthesis and Chemical Reactions

• Methyl 3-methylimidazo[1,5-a]pyrazine-1-carboxylate is used in various synthetic chemical reactions. For instance, it's involved in the synthesis of imidazo[1,2-a]pyridines through "water-mediated" hydroamination and silver-catalyzed aminooxygenation processes (Chandra Mohan, Rao, & Adimurthy, 2013).
• It also plays a role in the industrial-scale preparation of 3-Aminoimidazo[1,2-a]pyrazines, a structure found in many drugs, using a Groebke–Blackburn–Bienaymé cyclisation (Baenziger, Durantie, & Mathes, 2017).

2. Antimicrobial Properties

• Novel N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives synthesized from this compound have demonstrated promising antimicrobial activity (Jyothi & Madhavi, 2019).

3. Chemiluminescent Properties

• Derivatives of this compound, specifically 3,7-dihydroimidazo[1,2a]pyrazine-3-ones, have been synthesized and shown to possess chemiluminescent properties. This has applications in bioconjugation and other biological studies (Adamczyk et al., 2003).

4. Anti-diabetic Studies

• Hybrid molecules containing pyrazoline and benzimidazoles derivatives, synthesized using this compound, have been investigated for their anti-diabetic potential, particularly in α-glucosidase inhibition activity (Ibraheem et al., 2020).

5. Crystal Structure Analysis

• The compound's derivatives have also been used in crystal structure analysis, contributing to a deeper understanding of molecular structures in chemistry (Fernandes et al., 2015).

Mechanism of Action

Target of Action

Methyl 3-methylimidazo[1,5-a]pyrazine-1-carboxylate is a derivative of the imidazo[1,5-a]pyrimidine class . Imidazopyrimidines are structural analogs (isosteres) of purine bases, such as adenine and guanine . They have been evaluated and used as nonbenzodiazepine GABA receptor agonists, p38 mitogen-activated protein kinase inhibitors for the treatment of rheumatoid arthritis, and antibacterial agents . Therefore, the primary targets of this compound could be GABA receptors, p38 mitogen-activated protein kinases, or certain bacterial proteins.

Mode of Action

For instance, as a GABA receptor agonist, it could enhance the effect of the neurotransmitter GABA, leading to increased inhibitory effects in the nervous system .

Biochemical Pathways

If it acts as a gaba receptor agonist, it would affect the gabaergic pathway, leading to increased inhibitory neurotransmission . If it acts as a p38 mitogen-activated protein kinase inhibitor, it would affect the MAPK signaling pathway, potentially reducing inflammation and pain .

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. For instance, if it acts as a GABA receptor agonist, it could lead to hyperpolarization of neurons, reducing their excitability . If it acts as a p38 mitogen-activated protein kinase inhibitor, it could lead to reduced production of pro-inflammatory cytokines .

Biochemical Analysis

Biochemical Properties

Methyl 3-methylimidazo[1,5-a]pyrazine-1-carboxylate plays a significant role in biochemical reactions, particularly due to its interactions with enzymes and proteins. This compound has been shown to interact with various enzymes, including those involved in oxidative stress responses and metabolic pathways. The nature of these interactions often involves binding to the active sites of enzymes, thereby influencing their activity. For instance, it may act as an inhibitor or activator, depending on the specific enzyme and the context of the reaction .

Cellular Effects

The effects of this compound on cells are diverse and depend on the cell type and the concentration of the compound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in certain cancer cell lines, this compound can modulate signaling pathways that control cell proliferation and apoptosis . Additionally, it may alter the expression of genes involved in metabolic processes, thereby affecting cellular energy balance and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves binding interactions with biomolecules, such as DNA and proteins. This binding can lead to changes in gene expression by either promoting or inhibiting the transcription of specific genes . Additionally, the compound can inhibit or activate enzymes by binding to their active sites, thereby altering their catalytic activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions but may degrade over time, leading to a decrease in its efficacy . Long-term exposure to the compound in in vitro and in vivo studies has revealed potential changes in cellular function, including alterations in cell growth and metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as anti-inflammatory or antioxidant properties. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal physiological processes . Threshold effects have been observed, where the compound’s impact significantly changes beyond a certain dosage level .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these processes. The compound can influence metabolic flux and alter the levels of specific metabolites, thereby affecting overall cellular metabolism . For example, it may interact with enzymes involved in the tricarboxylic acid cycle, leading to changes in energy production and utilization .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound in different cellular compartments . The compound’s distribution can influence its activity and effectiveness, as it needs to reach specific sites within the cell to exert its effects .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the nucleus to interact with DNA or to the mitochondria to influence metabolic processes .